Cas no 2248283-50-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{6-ethylthieno[2,3-d]pyrimidin-4-yl}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{6-ethylthieno[2,3-d]pyrimidin-4-yl}acetate
• CAS No: 2248283-50-1
• MF: C₁₈H₁₃N₃O₄S
• MW: 367.378522634506
• CID: 6316561
• PubChem ID: 165725527
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{6-ethylthieno[2,3-d]pyrimidin-4-yl}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6520127
• 2248283-50-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{6-ethylthieno[2,3-d]pyrimidin-4-yl}acetate

• Inchi： 1S/C18H13N3O4S/c1-2-10-7-13-14(19-9-20-16(13)26-10)8-15(22)25-21-17(23)11-5-3-4-6-12(11)18(21)24/h3-7,9H,2,8H2,1H3
• InChI Key： PSDAIBAJEUQNQT-UHFFFAOYSA-N
• SMILES： S1C2C(C=C1CC)=C(CC(=O)ON1C(C3C=CC=CC=3C1=O)=O)N=CN=2

Computed Properties

• Exact Mass: 367.06267708g/mol
• Monoisotopic Mass: 367.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{6-ethylthieno[2,3-d]pyrimidin-4-yl}acetate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{6-ethylthieno[2,3-d]pyrimidin-4-yl}acetate (CAS: 2248283-50-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{6-ethylthieno[2,3-d]pyrimidin-4-yl}acetate (CAS: 2248283-50-1) has recently emerged as a subject of interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thieno[2,3-d]pyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and targeted cancer therapies. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its role as a versatile scaffold for drug discovery.

Recent research has highlighted the synthetic pathways for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{6-ethylthieno[2,3-d]pyrimidin-4-yl}acetate, emphasizing its efficient production through multi-step organic reactions. The compound's structural features, including the isoindole-1,3-dione moiety and the ethyl-substituted thienopyrimidine core, contribute to its stability and bioactivity. Computational modeling and X-ray crystallography studies have provided insights into its binding interactions with target proteins, particularly kinases involved in cell proliferation and survival pathways.

Pharmacological evaluations of this compound have demonstrated its efficacy in inhibiting specific kinase targets, such as EGFR and VEGFR, which are critical in cancer progression. In vitro assays using cancer cell lines have shown significant anti-proliferative effects, with IC50 values in the low micromolar range. Furthermore, in vivo studies in murine models have revealed favorable pharmacokinetic profiles, including good oral bioavailability and tissue distribution, making it a viable candidate for further preclinical development.

The mechanism of action of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{6-ethylthieno[2,3-d]pyrimidin-4-yl}acetate involves the competitive inhibition of ATP-binding sites in target kinases, leading to the disruption of downstream signaling pathways. This has been corroborated by biochemical assays and molecular docking studies, which highlight its selectivity and potency. Additionally, the compound has shown minimal off-target effects in toxicity studies, suggesting a favorable safety profile for therapeutic use.

Future research directions for this compound include optimization of its chemical structure to enhance potency and selectivity, as well as exploration of its applications in combination therapies. The integration of nanotechnology-based delivery systems is also being investigated to improve its bioavailability and targeting efficiency. Overall, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{6-ethylthieno[2,3-d]pyrimidin-4-yl}acetate represents a promising scaffold for the development of next-generation kinase inhibitors, with potential implications for the treatment of various malignancies and other kinase-driven diseases.